Cas no 955856-69-6 (4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 955856-69-6
• MF: C₂₀H₂₀N₄O₅S₂
• MW: 460.526601791382
• CID: 6233931
• PubChem ID: 16850465
• Update Time: 2025-06-11

4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• F2470-0041
• 4-(azepan-1-ylsulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• 4-(azepan-1-ylsulfonyl)-N-(5-nitrobenzo[d]thiazol-2-yl)benzamide
• 955856-69-6
• AKOS024650377

• Inchi： 1S/C20H20N4O5S2/c25-19(22-20-21-17-13-15(24(26)27)7-10-18(17)30-20)14-5-8-16(9-6-14)31(28,29)23-11-3-1-2-4-12-23/h5-10,13H,1-4,11-12H2,(H,21,22,25)
• InChI Key： HCKYDQVWEUQYLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3C=C(C=CC=3S2)[N+](=O)[O-])=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 460.08751210g/mol
• Monoisotopic Mass: 460.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 162Ų

Additional information on 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide

Research Brief on 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 955856-69-6)

4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 955856-69-6) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and azepane sulfonyl moieties, has shown promising potential in various therapeutic applications, particularly in oncology and infectious diseases. Recent studies have focused on its synthesis, mechanism of action, and biological activity, making it a subject of significant scientific interest.

The synthesis of 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that includes the sulfonylation of azepane and subsequent coupling with a nitro-substituted benzothiazole scaffold. The compound's structural features, such as the nitro group and the sulfonyl linkage, are critical for its biological activity. Recent publications have highlighted its efficacy as a kinase inhibitor, with particular emphasis on its ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In vitro studies have demonstrated that 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide exhibits potent inhibitory effects against specific cancer cell lines, including breast and lung carcinomas. The compound's mechanism of action appears to involve the disruption of ATP-binding sites in target kinases, leading to the suppression of tumor growth. Additionally, preliminary data suggest that it may also have antimicrobial properties, particularly against drug-resistant bacterial strains, although further validation is required.

Recent advancements in the optimization of this compound have focused on improving its pharmacokinetic properties, such as solubility and bioavailability. Structure-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic index while minimizing off-target effects. These findings are paving the way for the development of next-generation derivatives with improved efficacy and safety profiles.

Despite its promising potential, challenges remain in the clinical translation of 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide. Issues such as metabolic stability and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, 4-(azepane-1-sulfonyl)-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide represents a compelling candidate for further investigation in the fields of oncology and infectious diseases. Its unique chemical structure and multifaceted biological activity underscore its potential as a therapeutic agent. Continued research and development efforts will be crucial in unlocking its full clinical potential and addressing the remaining challenges.